Cas no 38260-54-7 (Etrimfos Standard Solution (1mg/mL Hexane Solution))

• Product Name: Etrimfos Standard Solution (1mg/mL Hexane Solution)
• CAS No: 38260-54-7
• MF: C₁₀H₁₇N₂O₄PS
• MW: 292.291742086411
• MDL: MFCD00055516
• CID: 89296
• PubChem ID: 24868974
• Update Time: 2025-06-11

Etrimfos Standard Solution (1mg/mL Hexane Solution) Chemical and Physical Properties

Names and Identifiers

• O-6-ethoxy-2-ethylpyrimidin-4-yl O,O-dimethylphosphorothioate
• Etrimfos (ISO)
• SATISFAR
• O-(6-ETHOXY-2-ETHYL-4-PYRIMIDINYL)-O,O-DIMETHYLTHIOPHOSPHATE
• Dimethyl-O-(2-ethyl-4-ethoxy-pyrimidinyl-6)-thionophosphate
• Ekamet G
• Ekamet ulv
• ENT 29126
• Etrimfos
• Etrimfos solution
• (6-ethoxy-2-ethylpyrimidin-4-yl)oxy-dimethoxy-sulfanylidene-λ⁵-phosphane
• Caswell No. 365AAA
• Ekamet
• Etrimphos
• O-(6-ethoxy-2-ethyl-4-pyrimidinyl) O,O-dimethyl phosphorothioate
• O-(6-ethoxy-2-ethylpyrimidin-4-yl) O,O-dimethyl p
• O,O-dimethyl O-6-ethoxy-2-ethylpyrimidin-4-yl phosphorothioate
• Satisfar DP-2
• Satisfar LS 3
• Satisfar LS 5
• 2-Ethyl-6-ethoxypyrimidin-4-yl dimethyl phosphorothionate
• SAN 197
• SAN-I 197
• Etrimfos Standard Solution (1mg/mL Hexane Solution)
• HSDB 6630
• Etrimfos, PESTANAL(R), analytical standard
• ETRIMFOS [ISO]
• O-(6-ethoxy-2-ethylpyrimidin-4-yl) O,O-dimethyl phosphorothioate
• O,O-Dimethyl O-(2-ethyl-4-ethoxypyrimidinyl)-6-thionophosphate
• EINECS 253-855-9
• EPA Pesticide Chemical Code 427500
• Etrimfos 1000 microg/mL in Acetone
• Tox21_301572
• Q22807519
• AKOS015898813
• NS00002608
• DTXCID5021964
• NCGC00166189-01
• (6-ethoxy-2-ethylpyrimidin-4-yl)oxy-dimethoxy-sulfanylidene-lambda5-phosphane
• O,O-Dimethyl O-(6-ethoxy-2-ethyl-4-pyrimidinyl) phosphorothioate
• FGIWFCGDPUIBEZ-UHFFFAOYSA-N
• O,O-Dimethyl O-(2-ethyl-4-ethoxypyriminidyl-6) thionophosphate
• SAN-197
• ETRIMFOS [MI]
• UNII-XHX5LWR4ME
• OMS 1806
• DTXSID7041964
• CHEMBL1316772
• O-6-Ethoxy-2-ethylpyrimidin-4-yl O,O-dimethyl phosphorothioate
• O-(6-Ethoxy-2-ethyl-4-pyrimidinyl) O,O-dimethyl thiophosphate #
• XHX5LWR4ME
• Phosphorothioic acid, O-(6-ethoxy-2-ethyl-4-pyrimidinyl) O,O-dimethyl ester
• 38260-54-7
• CAS-38260-54-7
• Phosphorothioic acid O-(6-ethoxy-2-ethyl-4-pyrimidinyl) O,O-dimethyl ester
• SCHEMBL116652
• Etrimfos [ANSI:BSI:ISO]
• NCGC00255959-01
• Etrimfos 10 microg/mL in Cyclohexane
• 6-ethoxy-2-ethylpyrimidin-4-yl methyl methoxy(sulfanylidene)phosphonite
• SAN 197 I
• CHEBI:82124
• Etrimfos; Etrimphos; SAN 197; SAN-I 197; Satisfar
• ETRIMFOS [HSDB]
• Phosphorothioic acid, O,O-dimethyl O-(6-ethoxy-2-ethyl-4-pyrimidinyl) ester
• AI3-29126
• O-(6-Ethoxy-2-ethyl-4-pyrimidinyl) O,O-dimethyl phosphorothioate, 9CI
• C18985
• O,O-Dimethyl O-(2-ethyl-6-ethoxy-4-pyrimidyl)phosphorothioate
• O-(6-Ethoxy-2-ethyl-4-pyrimidinyl)-phosphorothioic acid O,O-dimethyl ester
• Phosphorothioic acid, O(6ethoxy2ethyl4pyrimidinyl) O,Odimethyl ester
• SANI 197
• Etrimfos (ANSI:BSI:ISO)
• O6Ethoxy2ethylpyrimidin4yl O,Odimethyl phosphorothioate
• Phosphorothioic acid, O(6ethoxy2ethyl4pyrimidinyl) O,Odimethyl ester (9CI)
• Satisfar DP2
• O,ODimethyl O(2ethyl4ethoxypyriminidyl6) thionophosphate
• O,ODimethyl O(2ethyl6ethoxy4pyrimidyl)phosphorothioate

• MDL： MFCD00055516
• Inchi： 1S/C10H17N2O4PS/c1-5-8-11-9(15-6-2)7-10(12-8)16-17(18,13-3)14-4/h7H,5-6H2,1-4H3
• InChI Key： FGIWFCGDPUIBEZ-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC1=CC(=NC(CC)=N1)OCC

Computed Properties

• Exact Mass: 292.06500
• Monoisotopic Mass: 292.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.2
• Topological Polar Surface Area: 94.8A^2

Experimental Properties

• Color/Form: Colorless oily liquid
• Density: 1.195 g/cm3 (20 ºC)
• Melting Point: -3.35 ºC
• Boiling Point: 352.6°Cat760mmHg
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: nD20 1.5068
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 104.60000
• LogP: 2.98440
• Solubility: Not determined
• Merck: 13,3923

Etrimfos Standard Solution (1mg/mL Hexane Solution) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： 60-61
• RTECS：TF8350000
• Hazardous Material Identification：
• Risk Phrases：R22; R50/53
• Toxicity：LD50 in male rats, mice (mg/kg): 1800, 437 orally; LC50 in carp (mg/l): 13.6 (48 hr); 13.3 (96 hr) (Knutti)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates

Additional information on Etrimfos Standard Solution (1mg/mL Hexane Solution)

Comprehensive Analysis of Etrimfos Standard Solution (1mg/mL Hexane Solution) (CAS No. 38260-54-7)

The Etrimfos Standard Solution (1mg/mL Hexane Solution) is a highly specialized chemical reference material widely utilized in analytical chemistry, environmental monitoring, and quality control laboratories. With the CAS registry number 38260-54-7, this solution is recognized for its precision and reliability in chromatographic applications, particularly in gas chromatography (GC) and liquid chromatography (LC) systems. The hexane-based formulation ensures optimal solubility and stability, making it a preferred choice for researchers and technicians.

In recent years, the demand for high-purity reference standards like Etrimfos Standard Solution has surged due to increasing regulatory requirements and the need for accurate environmental pollutant detection. Users frequently search for terms such as "Etrimfos Hexane Solution applications" or "CAS 38260-54-7 solubility," reflecting growing interest in its physicochemical properties and compatibility with analytical instruments. This solution is particularly valuable for calibrating equipment and validating methods in pesticide residue analysis, a critical area in food safety and agricultural research.

The 1mg/mL concentration of Etrimfos Standard Solution offers versatility for both qualitative and quantitative analyses. Laboratories often inquire about "Etrimfos stability in hexane" or "storage conditions for CAS 38260-54-7," emphasizing the importance of proper handling to maintain integrity. Best practices include storage in amber glass vials at controlled temperatures (-20°C) to prevent degradation. Its low volatility in hexane minimizes evaporation risks, ensuring consistent performance over time.

From an environmental perspective, researchers are exploring Etrimfos degradation pathways using advanced techniques like mass spectrometry. Queries such as "Etrimfos GC-MS method development" highlight its role in trace-level detection studies. The solution's compatibility with EPA and ISO methodologies further enhances its adoption in compliance testing. Recent publications have also investigated its behavior in soil and water matrices, addressing concerns about ecological impact—a topic gaining traction in sustainability-focused discussions.

Quality assurance protocols for Etrimfos Standard Solution require rigorous batch certification with certificates of analysis (CoA). Users searching for "CAS 38260-54-7 purity specifications" or "Hexane Solution shelf life" demonstrate the need for transparent technical documentation. Reputable suppliers provide detailed chromatograms and NMR verification data, ensuring compliance with ISO 17034 accreditation standards. This level of traceability is crucial for laboratories adhering to Good Laboratory Practice (GLP) guidelines.

Emerging trends in analytical science, such as the integration of artificial intelligence in chromatography, have sparked new applications for Etrimfos reference materials. Machine learning algorithms trained with data from standardized solutions can improve peak identification accuracy in complex matrices. Simultaneously, the rise of green chemistry initiatives has prompted investigations into alternative solvents, though hexane remains predominant due to its established performance with CAS 38260-54-7.

For method validation purposes, the Etrimfos Standard Solution serves as an essential tool in establishing detection limits and linearity ranges. Frequently asked questions like "How to prepare dilutions from 1mg/mL Etrimfos" or "Column selection for CAS 38260-54-7 analysis" underscore its practical significance. Technical bulletins recommend using DB-5 or equivalent capillary columns with electron capture detectors (ECD) for optimal separation efficiency when working with this compound.

The global market for analytical standards continues to expand, with Etrimfos Hexane Solution maintaining a steady presence in regulatory method development. Its relevance persists in monitoring programs for agricultural commodities, where maximum residue limits (MRLs) require stringent enforcement. As detection technologies evolve toward higher sensitivity—such as tandem mass spectrometry—the demand for ultra-pure CAS 38260-54-7 reference materials will likely increase proportionally.

In educational settings, this standard solution facilitates hands-on training for future analytical chemists. University laboratories frequently inquire about "Etrimfos teaching resources" to demonstrate principles of calibration curve generation and system suitability testing. The hexane formulation's safety profile (compared to more hazardous solvents) makes it suitable for academic use while maintaining professional-grade accuracy—a balance increasingly valued in STEM curricula.

Looking ahead, innovations in reference material production may introduce novel formulations of Etrimfos Standard Solution, potentially incorporating stable isotope-labeled versions for internal standardization. Such advancements would address emerging needs in metabolomics and environmental forensics, where precise quantification is paramount. Current research into nanoparticle-assisted extraction techniques could also create synergies with existing 1mg/mL hexane-based standards, opening new frontiers in sample preparation efficiency.